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2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide 2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0817523
InChI: InChI=1S/C19H19ClN4O5S2/c1-3-28-14-6-4-13(5-7-14)24-31(26,27)17-9-16(12(2)8-15(17)20)29-10-18(25)22-19-23-21-11-30-19/h4-9,11,24H,3,10H2,1-2H3,(H,22,23,25)
SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OCC(=O)NC3=NN=CS3)C)Cl
Molecular Formula: C19H19ClN4O5S2
Molecular Weight: 483 g/mol

2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide

CAS No.:

Cat. No.: VC0817523

Molecular Formula: C19H19ClN4O5S2

Molecular Weight: 483 g/mol

* For research use only. Not for human or veterinary use.

2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide -

Specification

Molecular Formula C19H19ClN4O5S2
Molecular Weight 483 g/mol
IUPAC Name 2-[4-chloro-5-[(4-ethoxyphenyl)sulfamoyl]-2-methylphenoxy]-N-(1,3,4-thiadiazol-2-yl)acetamide
Standard InChI InChI=1S/C19H19ClN4O5S2/c1-3-28-14-6-4-13(5-7-14)24-31(26,27)17-9-16(12(2)8-15(17)20)29-10-18(25)22-19-23-21-11-30-19/h4-9,11,24H,3,10H2,1-2H3,(H,22,23,25)
Standard InChI Key KOUFLZVOEIDBTG-UHFFFAOYSA-N
SMILES CCOC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OCC(=O)NC3=NN=CS3)C)Cl
Canonical SMILES CCOC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OCC(=O)NC3=NN=CS3)C)Cl

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